3'-Methyl-3-(2-thiomethylphenyl)propiophenone

• IUPAC Name: 1-(3-methylphenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C17H18OS/c1-13-6-5-8-15(12-13)16(18)11-10-14-7-3-4-9-17(14)19-2/h3-9,12H,10-11H2,1-2H3
• InChI Key: CGWHVQVPKIKXGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)CCC2=CC=CC=C2SC
• Molecular Formula: C17H18OS
• DSSTOX Substance ID: DTXSID40644306
• Molecular Weight: 270.4 g/mol
• CAS No.: 898754-21-7

Description

3'-Methyl-3-(2-thiomethylphenyl)propiophenone, commonly known as 3MTPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential for various applications.

Scientific Research Applications

Asymmetric Synthesis Applications

• Asymmetric Synthesis: The condensation of propiophenone derivatives has been utilized in asymmetric synthesis processes, as demonstrated in the preparation of S-(+)-3-hydroxy-3-phenylvaleric acid from propiophenone with various acetates. This methodology underscores the potential of propiophenone derivatives in synthesizing complex organic molecules with specific stereochemistry (S. Mitsui & Y. Kudo, 1967).

Biodegradation and Environmental Applications

• Biodegradation: Compounds related to 3'-Methyl-3-(2-thiomethylphenyl)propiophenone, such as 3-methyl-4-nitrophenol, have been studied for their biodegradation pathways. Ralstonia sp. SJ98 has shown capability in utilizing these compounds as carbon sources, indicating their potential in environmental decontamination and bioremediation efforts (B. Bhushan et al., 2000).

Material Science and Polymer Applications

• Electrochromic Polymers: Derivatives of thiophene, closely related to the structural motif of this compound, have been incorporated into polymers exhibiting electrochromic properties. These polymers are studied for their potential in electronic and optoelectronic devices, indicating a research avenue for propiophenone derivatives in advanced material applications (B. Sankaran & J. Reynolds, 1997).

Organic Synthesis and Chemical Reactivity

• Chemical Reactivity and Synthesis: The reactivity of propiophenone derivatives with various reagents underlines their utility in organic synthesis. For instance, the reaction of alkyl propiolates with aminophenols or hydroxyphenols in the presence of vinylphosphonium salt highlights a methodology that could be adapted for the synthesis of complex molecules starting from propiophenone derivatives (I. Yavari et al., 2006).

Anti-inflammatory and Analgesic Research

• Pharmacological Research: Propiophenone derivatives have been explored for their pharmacological potential, including anti-inflammatory and analgesic properties. The design, synthesis, and biological evaluation of 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs demonstrate the relevance of propiophenone derivatives in medicinal chemistry (Khaled R. A. Abdellatif et al., 2016).

Safety and Hazards

While specific safety and hazard information for 3’-Methyl-3-(2-thiomethylphenyl)propiophenone is not available, general safety measures for handling similar organic compounds should be followed. This includes avoiding ingestion, inhalation, or contact with skin and eyes.